Cas no 313968-06-8 (6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 313968-06-8
• MF: C₁₈H₁₄BrNO₃
• MW: 372.21266412735
• CID: 6036055
• PubChem ID: 1075124
• Update Time: 2025-05-21

6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 6-bromo-N-(2,4-dimethylphenyl)-2-oxo-
• Oprea1_256601
• SR-01000403874-1
• AKOS000597342
• Z27802156
• SR-01000403874
• CBMicro_035131
• F0777-0660
• DTXSID50360085
• 5849-77-4
• BIM-0034943.P001
• 313968-06-8
• Oprea1_306159
• EU-0001937
• 6-bromo-N-(2,4-dimethylphenyl)-2-oxochromene-3-carboxamide

• Inchi： 1S/C18H14BrNO3/c1-10-3-5-15(11(2)7-10)20-17(21)14-9-12-8-13(19)4-6-16(12)23-18(14)22/h3-9H,1-2H3,(H,20,21)
• InChI Key： FYTZMTKREONUPD-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(Br)C=C2C=C1C(NC1=CC=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 371.01571g/mol
• Monoisotopic Mass: 371.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.535±0.06 g/cm3(Predicted)
• Boiling Point: 580.7±50.0 °C(Predicted)
• pka: 11.83±0.70(Predicted)

Additional information on 6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide

Recent Advances in the Study of 6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide (CAS: 313968-06-8)

The compound 6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide (CAS: 313968-06-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This coumarin derivative, characterized by its unique bromo and carboxamide substituents, has been the subject of several studies exploring its biological activities, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound, making it more accessible for further biological evaluation. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, 6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide has demonstrated promising results in preclinical models. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited potent inhibitory effects against a range of cancer cell lines, including breast, lung, and colon cancers. The mechanism of action was attributed to the compound's ability to interfere with key signaling pathways involved in cell proliferation and apoptosis. Specifically, it was found to inhibit the activity of certain kinases, such as EGFR and PI3K, which are often dysregulated in cancer.

Further investigations have explored the compound's potential as an anti-inflammatory agent. A 2023 study in the European Journal of Pharmacology demonstrated that 6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide significantly reduced the production of pro-inflammatory cytokines in macrophage cells. The study suggested that the compound's anti-inflammatory effects were mediated through the modulation of NF-κB signaling, a pathway central to the inflammatory response.

Despite these promising findings, challenges remain in the development of 6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and broad biological activity make it a compelling candidate for further investigation. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its efficacy in more complex disease models.

In conclusion, 6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide (CAS: 313968-06-8) represents a promising scaffold for the development of novel therapeutics in oncology and inflammation. Its multifaceted biological activities and recent advancements in synthesis and characterization underscore its potential as a valuable tool in chemical biology and drug discovery. Future studies will be crucial in translating these preclinical findings into clinical applications.